Cas no 224044-97-7 (1-Nitro-2,4-bis-(trifluoromethyl)benzene)

• Product Name: 1-Nitro-2,4-bis-(trifluoromethyl)benzene
• CAS No: 224044-97-7
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• MDL: MFCD13185347
• CID: 1073559
• PubChem ID: 10858180
• Update Time: 2025-10-28

1-Nitro-2,4-bis-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2,4-bis-(trifluoromethyl)benzene
• ZIA04497
• AKOS005257895
• 2,4-Bis(trifluoromethyl)nitrobenzene
• SCHEMBL1998640
• MFCD13185347
• 224044-97-7
• MZGFDOWJWPJWPA-UHFFFAOYSA-N
• CS-0328293
• PS-10419
• DTXSID20446168
• 1-nitro-2,4-bis(trifluoromethyl)benzene

• MDL： MFCD13185347
• Inchi： 1S/C8H3F6NO2/c9-7(10,11)4-1-2-6(15(16)17)5(3-4)8(12,13)14/h1-3H
• InChI Key： MZGFDOWJWPJWPA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 259.00679731g/mol
• Monoisotopic Mass: 259.00679731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Nitro-2,4-bis-(trifluoromethyl)benzene

1-Nitro-2,4-Bis-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound 1-Nitro-2,4-bis-(trifluoromethyl)benzene, also identified by the CAS number 224044-97-7, is a highly specialized aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a nitro group at the 1-position and two trifluoromethyl groups at the 2 and 4 positions of the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical research and industrial applications.

Recent studies have highlighted the importance of 1-nitro-2,4-bis-(trifluoromethyl)benzene in the development of novel materials for energy storage systems. Researchers have explored its potential as an electrode material in lithium-ion batteries due to its high electron-withdrawing capacity and excellent thermal stability. The trifluoromethyl groups enhance the molecule's ability to stabilize charges during redox processes, making it a promising candidate for next-generation battery technologies.

In addition to its role in energy storage, this compound has found applications in pharmaceutical chemistry. The nitro group and trifluoromethyl substituents contribute to the molecule's bioactivity, enabling it to serve as a building block for drug discovery. Recent findings suggest that derivatives of 1-nitro-2,4-bis-(trifluoromethyl)benzene exhibit potent anti-inflammatory and anticancer properties. These discoveries underscore the compound's versatility and its potential to contribute to breakthroughs in medicinal chemistry.

The synthesis of 1-nitro-2,4-bis-(trifluoromethyl)benzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for large-scale production. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the compound's structure and purity.

From an environmental perspective, the stability and biodegradability of 1-nitro-2,4-bis-(trifluoromethyl)benzene have been extensively studied. Results indicate that the compound exhibits low toxicity and minimal environmental impact under standard conditions. This makes it suitable for use in industrial settings where eco-friendly practices are prioritized.

In conclusion, 1-nitro-2,4-bis-(trifluoromethyl)benzene stands out as a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and materials science.